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Compound of Interest

Methyl 3-((3-

Compound Name:
bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

Introduction & Compound Profile

Methyl 3-((3-bromophenoxy)methyl)benzoate (CAS: 148255-19-0) is a functionalized bi-aryl
ether often utilized as a scaffold in medicinal chemistry for the synthesis of enzyme inhibitors
and receptor modulators. Its structure combines a benzoate ester (susceptible to hydrolysis)
and a brominated phenyl ether (providing lipophilicity and a handle for cross-coupling

reactions).

Accurate characterization of this intermediate is critical due to the potential for regioisomeric
impurities (e.g., 2- or 4-bromo isomers) and hydrolysis byproducts (carboxylic acid derivatives)
that can compromise downstream synthetic steps.

Physicochemical Profile
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Property Value Notes

Formula C1s5H13BrOs

Monoisotopic Mass: 320.00

Molecular Weight 321.17 g/mol
(7°Br) / 322.00 (®Br)
) o ) Low melting point solid
Physical State Solid/Viscous Oill
expected
B DMSO, Methanol, DCM, )
Solubility Insoluble in water
Chloroform
Chromophore Benzoate/Phenyl Ether ~230 nm. 254 nm

Characterization Workflow Strategy

The following decision matrix outlines the logical flow for full structural validation and purity

assessment.
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Figure 1: Step-wise characterization workflow ensuring structural integrity before quantitative

analysis.

Protocol 1: Structural Identification by NMR

Spectroscopy

Obijective: To confirm the connectivity of the ether linkage and the position of the bromine

substituent. Scientific Rationale: The benzylic methylene protons and the distinct methyl ester
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singlet provide unambiguous chemical shift markers. The splitting patterns in the aromatic
region distinguish the meta-substitution on both rings.

Experimental Parameters

e Instrument: 400 MHz (or higher) NMR Spectrometer.
» Solvent: Chloroform-d (CDCIs) with TMS internal standard.
e Concentration: ~10 mg in 0.6 mL solvent.

e Temperature: 298 K.

Expected Spectral Data & Assighment
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Chemical Shift o ] Mechanistic
Multiplicity Integral Assignment )
(0, ppm) Insight

Methyl ester
3.93 Singlet (s) 3H -COOCHs (deshielded by

carbonyl).

Benzylic
methylene. Key

5.10 Singlet (s) 2H Ar-CH2-O-Ar diagnostic peak
for ether

formation.

H2', H4', H6'
shifted upfield
] Bromophenoxy relative to
6.85-7.30 Multiplet (m) 4H )
Ring benzoate due to
ether oxygen

donation.

H2 (singlet-like)
and H6 (doublet)
are most
deshielded (~8.0
ppm) due to
ester EWG.

7.40 - 8.10 Multiplet (m) 4H Benzoate Ring

Critical Validation Criteria:

 Integration Ratio: The ratio of the Methyl (3H) to Methylene (2H) peaks must be exactly
1.5:1. Deviation suggests solvent contamination or hydrolysis.

o Benzylic Shift: If the peak at 5.10 ppm appears as a doublet or shifts significantly, suspect
hydrolysis to the benzyl alcohol intermediate.

Protocol 2: Purity and Assay by HPLC-UV

Objective: Quantitative assessment of purity and identification of potential impurities (e.g., 3-
bromophenol, methyl 3-(hydroxymethyl)benzoate). Scientific Rationale: A C18 reverse-phase
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column is selected due to the compound's hydrophobicity. Acidic mobile phase prevents peak

tailing of any hydrolyzed carboxylic acid by-products.

Method Parameters

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 um) or equivalent.
Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 254 nm (primary) and 210 nm (impurity check).

Injection Volume: 5-10 pL.

Gradient Program

Time (min) % Mobile Phase B Event

0.0 40 Initial equilibration

2.0 40 Isocratic hold

12.0 o5 Linear gradient to elute
lipophilic product

15.0 95 Wash

15.1 40 Re-equilibration

20.0 40 End

System Suitability & Impurity Profiling

The compound is relatively lipophilic (LogP ~4.2). Expect elution between 8—11 minutes

depending on dead volume.
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Common Impurities:
e Benzoic Acid Derivative (RRT ~0.6): Result of ester hydrolysis. Elutes earlier due to polarity.
e 3-Bromophenol (RRT ~0.4): Starting material.

e Benzyl Bromide Derivative: Unreacted electrophile (potential genotoxin; monitor closely).

Elution Order:
1. Acid
2. Phenol

- Partitioning C18 Separation 3. Product g UV Detector e R —
P ) (Hydrophobic Interaction) (254 nm) 9

Click to download full resolution via product page

Figure 2: HPLC separation logic based on polarity. More polar impurities elute first.

Protocol 3: Mass Spectrometry (LC-MS)

Objective: Confirmation of molecular weight and bromine isotopic signature. Scientific
Rationale: Bromine naturally exists as two stable isotopes, 7°Br (50.7%) and 8!Br (49.3%). This
creates a distinct 1:1 doublet pattern in the mass spectrum (M and M+2), which serves as a
"fingerprint" for the presence of the halogen.

Method Parameters

¢ lonization Source: Electrospray lonization (ESI) - Positive Mode.
o Capillary Voltage: 3.5 kV.
» Cone Voltage: 20-40 V (Optimize to prevent in-source fragmentation).

e Scan Range: 100 — 600 m/z.

Data Interpretation[1][2][3][4]

e Target lon: [M+H]* or [M+Na]*.
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Expected Pattern:

o Peak A (°Br): m/z ~321.0 (for [M+H]*)

o Peak B (81Br): m/z ~323.0 (for [M+H]")

o Intensity Ratio: Peak A and Peak B should have approximately equal intensity (1:1).

Fragmentation: Loss of the methoxy group (-31 Da) or cleavage of the ether linkage may be
observed at higher collision energies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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